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Compound of Interest

Compound Name: Cobalt;,uranium

Cat. No.: B14718020

Introduction

The determination of cobalt content in uranium alloys is critical for quality control in nuclear
materials. Cobalt, even at trace levels, can significantly impact the neutronic and physical
properties of the uranium alloy. This application note details a robust and widely used method
for the quantitative analysis of cobalt in uranium alloys: carrier-distillation direct current arc
optical emission spectroscopy (DC Arc-OES). This method is particularly effective for analyzing
trace impurities in a refractory matrix like uranium oxide.

The underlying principle of the carrier-distillation technique is the selective volatilization of more
volatile impurities, such as cobalt, from the less volatile uranium oxide matrix in a DC arc. A
"carrier" substance is mixed with the sample to facilitate the transport of the analyte atoms into
the arc plasma for excitation and subsequent emission of characteristic light, which is then
analyzed by a spectrometer.

Quantitative Data Summary

The following tables summarize typical cobalt concentrations found in uranium alloys and the
performance of the carrier-distillation DC Arc-OES method.

Table 1: Typical Cobalt Content in Uranium Alloys
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Cobalt Concentration .
Alloy Type Analysis Method
Range (%)

Uranium-Cobalt (U-Co) Alloy 0.05-10 DC Arc-OES
Uranium Silicide (UsSiz2) < 0.01 (as impurity) DC Arc-OES
Reactor-Grade Uranium Metal < 0.002 (as impurity) DC Arc-OES

Table 2: Performance of the Carrier-Distillation DC Arc-OES Method for Cobalt

Parameter Value Notes

Dependent on specific
Detection Limit (Estimated) 1-10 ppm (ug/g) instrumentation and matrix

effects.

o ) Varies with cobalt
Precision (Relative Standard i
o 5-16% concentration and sample
Deviation) _
matrix.[1]

Verified through the analysis of
Accuracy Good spiked samples and reference

materials.

Can be extended with

Linear Dynamic Range Typically 1 - 1000 ppm appropriate standards and
dilutions.

Experimental Protocols

This section provides a detailed protocol for the determination of cobalt in uranium alloys using
the carrier-distillation DC Arc-OES method.

Sample Preparation

o Sample Conversion to Oxide:

o Accurately weigh a representative sample of the uranium alloy (typically 1-5 grams).
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o Place the sample in a clean ceramic crucible.

o Heat the crucible in a muffle furnace in an air atmosphere at 850-900°C for 2-4 hours to
convert the uranium alloy to uranium oxide (UsOs).

o Allow the crucible to cool to room temperature in a desiccator.

o Grind the resulting UsOs powder to a fine, homogeneous powder using an agate mortar
and pestle.

e Mixing with Carrier:
o Weigh 95 mg of the finely ground UsOs sample.

o Add 5 mg of the carrier, which is a mixture of silver chloride (AgCl) and a fluoride salt such
as sodium fluoride (NaF) (e.g., a 9:1 AgCl:NaF mixture).[1]

o Thoroughly mix the sample and carrier in a plastic vial with a mixing bead for at least 2
minutes to ensure homogeneity.

Preparation of Calibration Standards

e Prepare a series of calibration standards by adding known amounts of a certified cobalt
standard solution to high-purity uranium oxide (cobalt-free).

e Dry the standards and homogenize them.

e Mix each standard with the carrier in the same 95:5 (UsOs:carrier) ratio as the samples.
Spectrographic Analysis

e Electrode Charging:

o Use high-purity graphite electrodes. The lower electrode (anode) should have a crater to
hold the sample.

o Transfer a precise amount of the sample-carrier mixture (typically 25-50 mg) into the crater
of the anode.
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o Gently tap the electrode to pack the charge.

e |nstrumental Parameters:

o The following table outlines typical instrumental parameters for a DC Arc-OES system.

Parameter Setting

Spectrometer High-resolution grating spectrometer
Excitation Source DC Arc

Current 8 - 12 Amperes[1][2]

Exposure Time 35 seconds[2]

Analytical Wavelength for Cobalt 345.35 nm

Slit Width 10 - 25 um

Atmosphere Air or Argon

» Data Acquisition and Analysis:
o Mount the electrodes in the arc stand.
o Initiate the DC arc and expose the sample for the specified time.
o Record the emitted spectrum.
o Measure the intensity of the cobalt analytical line (345.35 nm).

o Generate a calibration curve by plotting the intensity of the cobalt line versus the cobalt
concentration for the prepared standards.

o Determine the cobalt concentration in the samples by comparing their cobalt line
intensities to the calibration curve.

Visualizations
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The following diagrams illustrate the experimental workflow for the spectrographic analysis of
uranium alloys for cobalt content.

=

Click to download full resolution via product page

Caption: Experimental workflow for cobalt analysis in uranium alloys.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b14718020?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14718020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Graphite Electrode )

. . . . T L UsOs Matrix with .
Logical Relationship: Carrier-Distillation Principle Cobalt Impurity Carrier (e.g., AgCl)

Carrier facilitates transport
of Co into plasma

DC Arc Plasma (High Ternperature)\

Selective Volatilization

Excitation of Co Atoms

-

Spectrometer Detection

Emission of Characteristic
Photons from Co

:

Detection of Co
Spectral Line (345.35 nm)

;

Quantification of Cobalt

Click to download full resolution via product page

Caption: Principle of the carrier-distillation method.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b14718020?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14718020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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